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Compound of Interest

Compound Name: Eduleine

Cat. No.: B189077 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current state of scientific knowledge regarding the biological

activity of Eduleine, a quinoline alkaloid isolated from plant sources such as Casimiroa edulis

and Lunasia amara. Despite its confirmed chemical identity, a comprehensive review of the

available scientific literature reveals a significant paucity of specific data on the biological

effects of the isolated compound. Research has predominantly focused on the crude extracts of

its source plants, which contain a complex mixture of phytochemicals, making it challenging to

attribute specific activities to Eduleine alone.

Chemical Identity of Eduleine
To facilitate further research, the fundamental chemical properties of Eduleine are summarized

below.

Property Value

Chemical Formula C₁₇H₁₅NO₂

Molecular Weight 265.31 g/mol

CAS Number 483-51-2

Synonyms 7-methoxy-1-methyl-2-phenylquinolin-4(1H)-one
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Biological Context from Source Organisms
Eduleine is a constituent of plants that have been traditionally used in folk medicine and have

been the subject of pharmacological studies. These studies, while not specific to Eduleine,

provide a valuable context for its potential biological activities.

Casimiroa edulis(White Sapote): Extracts from this plant, known to contain Eduleine among

other alkaloids, have demonstrated a range of biological effects, including antihypertensive

and cytotoxic activities.[1][2] The hypotensive action of C. edulis extracts has been attributed

to its alkaloid content.[1] Furthermore, studies have shown that extracts from the non-edible

parts of the fruit possess antioxidant, anti-inflammatory, and antitumor properties.[2]

Lunasia amara(Lunas): This plant is also a source of various quinoline alkaloids.[3] Research

on L. amara has indicated potential antimicrobial and cytotoxic activities associated with its

alkaloid fractions.

The Uncharted Territory of Eduleine's Bioactivity
A thorough investigation of scientific databases, including PubMed and chemical depositories,

did not yield any preclinical or in vitro studies that have specifically evaluated the biological

activity of isolated Eduleine. Consequently, there is a complete absence of quantitative data,

such as IC₅₀ or EC₅₀ values, which are crucial for assessing the potency and efficacy of a

compound. Furthermore, no information is available regarding the specific molecular targets or

signaling pathways that Eduleine might modulate.

Future Directions and a Call for Research
The lack of specific data on Eduleine presents a clear gap in the scientific knowledge of

quinoline alkaloids. Given the broad spectrum of biological activities exhibited by this class of

compounds, including antimicrobial, anticancer, and anti-inflammatory effects, Eduleine
represents a promising candidate for further investigation.

To unlock the therapeutic potential of Eduleine, the following experimental avenues are

essential:

Isolation and Purification: Development of efficient protocols for the isolation and purification

of Eduleine from its natural sources or through chemical synthesis to obtain sufficient
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quantities for biological screening.

In Vitro Screening: A comprehensive screening of Eduleine against a panel of cancer cell

lines, bacterial and fungal strains, and viral assays to identify any potential cytotoxic or

antimicrobial activities.

Mechanism of Action Studies: Should initial screenings yield positive results, subsequent

studies should focus on elucidating the mechanism of action. This would involve identifying

molecular targets and mapping the signaling pathways affected by Eduleine.

Preclinical Evaluation: Promising in vitro findings would warrant further investigation in

preclinical animal models to assess efficacy, toxicity, and pharmacokinetic properties.

Logical Workflow for Future Eduleine Research
The following diagram outlines a logical workflow for initiating and progressing the study of

Eduleine's biological activity.
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Caption: A proposed workflow for the systematic investigation of Eduleine's biological activity.
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In conclusion, while the existing body of research provides a tantalizing glimpse into the

potential of the plant sources of Eduleine, the biological activity of the compound itself remains

a scientific mystery. This guide serves not as a repository of established knowledge, but as a

call to the scientific community to explore the untapped potential of this enigmatic alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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